Cas no 33245-77-1 (5-chloro-1-(3,4-dimethoxyphenyl)pentan-1-one)

• Product Name: 5-chloro-1-(3,4-dimethoxyphenyl)pentan-1-one
• CAS No: 33245-77-1
• MF: C₁₃H₁₇ClO₃
• MW: 256.725283384323
• MDL: MFCD07700116
• CID: 1456537
• PubChem ID: 24726807
• Update Time: 2025-06-06

5-chloro-1-(3,4-dimethoxyphenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(3,4-dimethoxyphenyl)pentan-1-one
• LogP
• 1-Chloro-5-(3,4-dimethoxyphenyl)-5-oxopentane
• 5-Chlor-3',4'-dimethoxyvalerophenon
• AKOS016022607
• MFCD07700116
• 33245-77-1
• DTXSID70645200

• MDL： MFCD07700116
• Inchi： 1S/C13H17ClO3/c1-16-12-7-6-10(9-13(12)17-2)11(15)5-3-4-8-14/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： VYOJBPHSFAMJDD-UHFFFAOYSA-N
• SMILES： ClCCCCC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 256.08700
• Monoisotopic Mass: 256.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.116
• Boiling Point: 383.7°C at 760 mmHg
• Flash Point: 152.8°C
• Refractive Index: 1.506
• PSA: 35.53000
• LogP: 3.29560

Additional information on 5-chloro-1-(3,4-dimethoxyphenyl)pentan-1-one

5-Chloro-1-(3,4-Dimethoxyphenyl)Pentan-1-One: A Comprehensive Overview

5-Chloro-1-(3,4-Dimethoxyphenyl)Pentan-1-One, also known by its CAS registry number CAS No. 33245-77-1, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pentanone backbone substituted with a chloro group at the fifth position and a 3,4-dimethoxyphenyl group at the first position. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 5-Chloro-1-(3,4-Dimethoxyphenyl)Pentan-1-One typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by halogenation to introduce the chloro group. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact. These improvements have been documented in several peer-reviewed journals, highlighting the compound's potential for large-scale manufacturing.

In terms of physical properties, 5-Chloro-1-(3,4-Dimethoxyphenyl)Pentan-1-One exhibits a melting point of approximately 68°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under different pH conditions has also been studied extensively, with recent research indicating its resistance to hydrolysis at neutral pH levels.

The biological activity of 5-Chloro-1-(3,4-Dimethoxyphenyl)Pentan-1-One has been a focal point of recent studies. Researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, preliminary findings suggest that this compound may possess antioxidant properties, making it a candidate for further investigation in the development of therapeutic agents.

In the field of material science, 5-Chloro-1-(3,4-Dimethoxyphenyl)Pentan-1-One has shown promise as a precursor for advanced materials such as polymers and coatings. Its ability to form stable bonds with other molecules has led to its use in creating high-performance materials with tailored properties. Recent breakthroughs in polymer chemistry have leveraged this compound to develop biodegradable polymers, addressing environmental concerns associated with traditional plastics.

The application of CAS No. 33245-77-1 extends into the fragrance industry as well. Its pleasant odor profile makes it an ideal component in perfumes and personal care products. Modern analytical techniques such as gas chromatography-mass spectrometry (GC-MS) have been employed to optimize its use in these products, ensuring both safety and efficacy.

In conclusion, 5-Chloro-1-(3,4-Dimethoxyphenyl)Pentan-1-One, or CAS No. 33245-77-1, is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.